Cas no 1807190-46-0 (3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride
• CAS No: 1807190-46-0
• MF: C₉H₇Cl₂NO₂S
• MW: 264.128379106522
• CID: 4981475
• Update Time: 2025-06-10

3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7Cl2NO2S/c1-6-2-3-7(4-10)8(5-12)9(6)15(11,13)14/h2-3H,4H2,1H3
• InChI Key： MSAMFIRQCYEALX-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=C(CCl)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 262.9574550 g/mol
• Monoisotopic Mass: 262.9574550 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.13
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride

Introduction to 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1807190-46-0)

3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1807190-46-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its complex functional groups, including a chloromethyl, cyano, and methylbenzenesulfonyl moiety, which collectively contribute to its diverse reactivity and potential applications.

The molecular formula of 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride is C₁₀H₈ClNO₃S, and it has a molecular weight of approximately 257.7 g/mol. The presence of the sulfonyl chloride group makes it a highly reactive electrophile, capable of participating in various nucleophilic substitution reactions. This reactivity is particularly valuable in the synthesis of complex organic molecules and intermediates for pharmaceuticals.

In recent years, 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride has been extensively studied for its potential use in the development of novel drugs and therapeutic agents. One notable application is in the synthesis of sulfonamide derivatives, which are widely used in the treatment of bacterial infections due to their broad-spectrum antimicrobial activity. The chloromethyl group can be readily functionalized to introduce various substituents, enhancing the pharmacological properties of the resulting compounds.

The cyano group in 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride also plays a crucial role in its reactivity and utility. Cyano groups are known for their ability to undergo various transformations, such as reduction to primary amines or hydrolysis to carboxylic acids. These transformations can be leveraged to synthesize a wide range of biologically active molecules, including potential drug candidates.

Recent research has highlighted the importance of 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride in the development of targeted therapies for cancer and other diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anticancer activity against various human cancer cell lines. The researchers found that the introduction of specific functional groups at the chloromethyl position significantly enhanced the cytotoxicity and selectivity of the compounds.

Beyond its applications in drug discovery, 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride has also found use in materials science and polymer chemistry. Its reactivity with nucleophiles makes it an excellent building block for constructing functional polymers with tailored properties. For example, researchers have utilized this compound to synthesize polymers with enhanced thermal stability and mechanical strength, which have potential applications in advanced materials and coatings.

The synthesis of 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 3-chloromethyl-2-cyanobenzenesulfonic acid with thionyl chloride or phosphorus oxychloride. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing waste and improving overall sustainability.

In conclusion, 3-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1807190-46-0) is a highly versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and polymer chemistry. Its unique combination of functional groups provides a platform for developing novel molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical and biological research.